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Compound of Interest

Compound Name: Hexatetracontane

Cat. No.: B1581753

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
hexatetracontane. The information is compiled from various scientific sources to assist
researchers, scientists, and professionals in drug development in understanding the
fundamental characteristics of this long-chain alkane.

Core Physical Properties

Hexatetracontane is a saturated hydrocarbon belonging to the alkane series. Its physical
properties are characteristic of high molecular weight alkanes, being a solid at room
temperature with low reactivity.

The quantitative physical properties of hexatetracontane are summarized in the table below. It
is important to note that due to its high molecular weight and boiling point, some properties are
either not readily available under standard conditions or are presented as estimations.
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Physical Property Value Source(s)
Molecular Formula CasHoa [1112]
Molecular Weight 647.24 g/mol [1][2]
Melting Point 88-90°C
N ) Decomposes before boiling at
Boiling Point ]
atmospheric pressure.
Not available. As a long-chain
_ n-alkane, the density is
Density
expected to be around 0.8
g/cms,
Solubility in Water Insoluble [3]
Soluble in nonpolar organic
solvents such as benzene,
Solubility in Organic Solvents chloroform, and diethyl ether.

Also soluble in ethanol at room

temperature.

Experimental Protocols

The following sections detail the standard experimental methodologies for determining the key
physical properties of long-chain alkanes like hexatetracontane.

The melting point of a solid crystalline substance is a key indicator of its purity. For a pure
compound, the melting range is typically narrow.

Methodology: Capillary Method using a Melting Point Apparatus

o Sample Preparation: A small amount of dry, powdered hexatetracontane is packed into a
capillary tube, which is sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block and a thermometer or a digital temperature sensor.
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e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to
ensure thermal equilibrium between the sample, the heating block, and the thermometer.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has turned into a
clear liquid is recorded as the end of the melting range.

o Purity Check: A sharp melting range (typically within 1-2 °C) is indicative of a pure
compound.

Due to the high molecular weight of hexatetracontane, its boiling point is very high, and it is
likely to decompose before boiling at atmospheric pressure. Therefore, its boiling point would
typically be determined under reduced pressure (vacuum distillation).

Methodology: Siwoloboff Method (Micro Boiling Point Determination)

Sample Preparation: A small amount of the substance is placed in a small test tube (fusion
tube).

o Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the fusion
tube containing the liquid sample.

e Heating: The fusion tube is attached to a thermometer and heated in a heating bath (e.g., a
Thiele tube with high-boiling mineral oil).

o Observation: As the temperature rises, air trapped in the capillary tube expands and escapes
as a stream of bubbles. The heating is continued until a rapid and continuous stream of
bubbles emerges from the capillary.

e Cooling and Measurement: The heating is then discontinued. The liquid will begin to cool.
The temperature at which the stream of bubbles slows down and the liquid just begins to
enter the capillary tube is recorded as the boiling point at that pressure.

The density of solid alkanes can be determined using the displacement method.

Methodology: Liquid Displacement
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e Mass Measurement: A known mass of solid hexatetracontane is accurately weighed using
an analytical balance.

 Liquid Selection: A liquid in which hexatetracontane is insoluble (e.g., water, if a surfactant
is used to ensure wetting) and whose density is known is chosen.

e Volume Measurement: A known volume of the chosen liquid is placed in a graduated
cylinder.

» Displacement: The weighed solid sample is carefully submerged in the liquid in the
graduated cylinder. The new volume is recorded.

o Calculation: The volume of the solid is the difference between the final and initial volume
readings. The density is then calculated by dividing the mass of the solid by its volume.

The solubility of a substance is determined by its interactions with the solvent. As a nonpolar
molecule, hexatetracontane's solubility follows the "like dissolves like" principle.

Methodology: Qualitative Solubility Test

Sample Preparation: A small, measured amount of hexatetracontane (e.g., 10 mg) is placed
in a test tube.

e Solvent Addition: A small volume of the solvent to be tested (e.g., 1 mL) is added to the test
tube.

o Observation: The mixture is agitated or sonicated and observed for dissolution. If the solid
dissolves completely, it is considered soluble. If it remains undissolved, it is insoluble.

e Heating: For sparingly soluble substances, the mixture can be gently heated to observe if
solubility increases with temperature.

e Testing in Various Solvents: This procedure is repeated with a range of solvents of varying
polarities, such as water (polar), ethanol (polar protic), acetone (polar aprotic), and hexane
or toluene (nonpolar).

Visualization of Physical States
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The following diagram illustrates the relationship between the physical states of
hexatetracontane as a function of temperature under standard atmospheric pressure.

Physical States of Hexatetracontane vs. Temperature

Solid State 88 °C

Melting

Liquid State > 400 °C (Decomposes)

Boiling/Decomposition

Decomposition

Click to download full resolution via product page

Caption: State transitions of hexatetracontane with temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Hexatetracontane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581753#what-are-the-physical-properties-of-
hexatetracontane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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